Cas no 1804831-54-6 (3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804831-54-6
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4814011
• Update Time: 2025-06-13

3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7F3INO2/c1-4-2-5(12)7(13-6(4)3-14)15-8(9,10)11/h2,14H,3H2,1H3
• InChI Key： MBFVBZDHSRAWDA-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CO)C(C)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 42.4

Additional information on 3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol

Introduction to 3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804831-54-6)

3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and versatile reactivity. This compound, identified by the CAS number 1804831-54-6, belongs to the pyridine family, which is well-documented for its role in the synthesis of various biologically active molecules. The presence of multiple functional groups, including an iodo substituent, a methyl group, a trifluoromethoxy moiety, and a hydroxymethyl group, makes this compound a valuable intermediate in synthetic chemistry.

The structural configuration of 3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol imparts distinct chemical characteristics that are highly useful in medicinal chemistry. The iodo group, for instance, serves as an excellent handle for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely employed in the development of novel drug candidates, particularly in the synthesis of heterocyclic compounds that exhibit pharmacological activity.

The trifluoromethoxy group is another critical feature of this compound. Fluoro-substituted molecules are renowned for their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. This property has led to the extensive use of trifluoromethoxy groups in drug design, where they can modulate the pharmacokinetic and pharmacodynamic profiles of lead compounds. In recent years, there has been a surge in research focusing on the development of fluoro-pyridine derivatives due to their promising applications in treating various diseases, including cancer and inflammatory disorders.

Moreover, the methyl and hydroxymethyl groups contribute to the compound's overall reactivity and functionality. The hydroxymethyl group can participate in hydrogen bonding interactions, which are crucial for molecule-receptor binding. This feature is particularly relevant in designing small molecule inhibitors that target specific biological pathways. The methyl group, while less reactive, helps stabilize the pyridine ring and influences the electronic properties of the molecule.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol as a building block. For instance, researchers have utilized this compound to develop novel antiviral agents by incorporating it into peptidomimetic scaffolds. The ability to introduce diverse functional groups at specific positions on the pyridine core allows for fine-tuning of biological activity. This flexibility has been exploited in the design of inhibitors targeting viral proteases and polymerases, which are essential for viral replication.

In addition to its pharmaceutical applications, this compound has shown potential in agrochemical research. Pyridine derivatives are commonly found in herbicides and pesticides due to their ability to interact with biological targets in plants and pests. The unique combination of functional groups in 3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol makes it a promising candidate for developing next-generation crop protection agents that offer improved efficacy and environmental safety.

The synthesis of 3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol typically involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization have been employed to achieve high yields and purity. These methods align with contemporary trends in green chemistry, emphasizing sustainable practices that minimize waste and hazardous byproducts.

From a computational chemistry perspective, the study of 3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol has provided valuable insights into molecular interactions and drug-receptor binding dynamics. Molecular modeling studies have revealed how subtle modifications at different positions on the pyridine ring can significantly alter binding affinity and selectivity. These insights have been instrumental in guiding experimental efforts toward optimizing lead compounds for therapeutic applications.

The growing interest in fluorinated pyridines has also spurred innovation in analytical techniques for characterizing these compounds. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have been employed to elucidate the structures of complex derivatives derived from 3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol*. These techniques ensure accurate structural determination, which is crucial for understanding biological activity and developing high-quality pharmaceuticals.

In conclusion,3-Iodo-5-methyl-2-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804831-54-6) is a multifaceted compound with significant potential across multiple sectors of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly those targeting therapeutic areas such as oncology and infectious diseases. As synthetic methodologies continue to evolve, this compound will undoubtedly play a pivotal role in advancing drug discovery and development efforts worldwide.